Cas no 81026-61-1 ((2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name))

• Product Name: (2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name)
• CAS No: 81026-61-1
• MF: C₁₅H₂₄O₁₁
• MW: 380.344466209412
• CID: 1802749
• Update Time: 2024-03-01

(2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• [(1S)-1,4aα,5,6,7,7aα-Hexahydro-5α,6α,7α-trihydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1α-yl]β-D-glucopyranoside
• (2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name)
• (2S,3S,4R,5R,6S)-6-[[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl]oxy]-2-(dihydroxymethyl)oxane-2,3,4,5-tetrol
• Paulownioside
• Des-cinnamoyl-globularimin

• Inchi： 1S/C15H24O11/c16-5-14(22)3-1-6-2-4-24-11(7(6)14)25-12-9(18)8(17)10(19)15(23,26-12)13(20)21/h2,4,6-13,16-23H,1,3,5H2/t6-,7-,8-,9-,10+,11?,12+,14-,15+/m1/s1
• InChI Key： HRCBFNSQUDOYRQ-YCWFDIDMSA-N
• SMILES： O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@](C([H])(O[H])O[H])(O[H])O1)O[H])O[H])O[H])C1([H])[C@@]2([H])[C@@]([H])(C([H])=C([H])O1)C([H])([H])C([H])([H])[C@]2(C([H])([H])O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• XLogP3: -2.438